Cas no 1522784-97-9 (1H-Indole-3-carboxylic acid, 1-ethyl-2,3-dihydro-)

• Product Name: 1H-Indole-3-carboxylic acid, 1-ethyl-2,3-dihydro-
• CAS No: 1522784-97-9
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5284594
• Update Time: 2025-08-05

1H-Indole-3-carboxylic acid, 1-ethyl-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 1-ethyl-2,3-dihydro-

• Inchi： 1S/C11H13NO2/c1-2-12-7-9(11(13)14)8-5-3-4-6-10(8)12/h3-6,9H,2,7H2,1H3,(H,13,14)
• InChI Key： QWYZRQZJEYQYGJ-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=CC=C2)C(C(O)=O)C1

Additional information on 1H-Indole-3-carboxylic acid, 1-ethyl-2,3-dihydro-

Comprehensive Overview of 1H-Indole-3-carboxylic acid, 1-ethyl-2,3-dihydro- (CAS No. 1522784-97-9)

1H-Indole-3-carboxylic acid, 1-ethyl-2,3-dihydro- (CAS No. 1522784-97-9) is a specialized organic compound belonging to the indole derivative family. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The indole core is a privileged scaffold in medicinal chemistry, often associated with bioactive molecules targeting neurological and metabolic pathways. Researchers are increasingly exploring its derivatives for their role in drug discovery and biomolecular interactions.

The molecular structure of 1-ethyl-2,3-dihydro-1H-indole-3-carboxylic acid features an ethyl group at the 1-position and a carboxylic acid moiety at the 3-position, which enhances its reactivity and binding affinity. This makes it a valuable intermediate in synthesizing more complex heterocyclic compounds. Recent studies highlight its potential in modulating enzyme activity and serving as a precursor for small-molecule inhibitors, aligning with the growing demand for targeted therapies in precision medicine.

In the context of current trends, 1H-Indole-3-carboxylic acid derivatives are frequently discussed in relation to neurodegenerative diseases and cancer research. For instance, users often search for "indole-based therapeutics for Alzheimer's" or "role of indole derivatives in oncology," reflecting the compound's relevance in cutting-edge science. Its CAS No. 1522784-97-9 is also a key identifier in patent databases, underscoring its commercial and academic value.

From a synthetic chemistry perspective, the 1-ethyl-2,3-dihydro modification improves the compound's stability and solubility, addressing common challenges in drug formulation. This attribute is critical for researchers optimizing bioavailability and pharmacokinetic profiles. Additionally, the compound's compatibility with green chemistry principles—such as reduced waste generation—resonates with the industry's shift toward sustainable practices.

Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing CAS No. 1522784-97-9, ensuring purity and consistency in research applications. The compound's spectral data is often shared in open-access repositories, facilitating collaboration across scientific communities. Such transparency aligns with the rising emphasis on open science and reproducible research.

Beyond pharmaceuticals, 1H-Indole-3-carboxylic acid derivatives are explored in agricultural chemistry for their potential as plant growth regulators. Searches like "indole compounds in crop enhancement" reflect this interdisciplinary interest. The compound's versatility underscores its importance in both human health and environmental sustainability, making it a focal point for future innovations.

In summary, 1H-Indole-3-carboxylic acid, 1-ethyl-2,3-dihydro- (CAS No. 1522784-97-9) represents a convergence of chemistry, biology, and technology. Its applications span from drug development to agricultural science, driven by its adaptable structure and measurable efficacy. As research progresses, this compound is poised to play a pivotal role in addressing global health and sustainability challenges.